2-fluoro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C20H12F2N2O2
• Molecular Weight: 350.3 g/mol
• IUPAC Name: 2-fluoro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H12F2N2O2/c21-13-7-5-12(6-8-13)20-24-17-11-14(9-10-18(17)26-20)23-19(25)15-3-1-2-4-16(15)22/h1-11H,(H,23,25)
• InChI Key: YWWNWWVJOHGWQH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F)F

Description

2-fluoro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzoxazole family and is known for its unique chemical properties that make it a promising candidate for various research applications.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Moreno-Fuquen et al. (2019) developed an efficient approach for the regioselective synthesis of related heterocyclic amides through microwave-assisted Fries rearrangement. Theoretical studies on the prototropy process and Fries rearrangement were conducted using density functional theory calculations. Crystallographic analysis of intermolecular interactions was described, providing insights into the molecular conformations of the synthesized compounds (Moreno-Fuquen et al., 2019).

Antimicrobial Applications

• Desai et al. (2013) synthesized novel fluorine-containing derivatives of benzoxazoles, showing potential as antimicrobial agents. These compounds were evaluated for in vitro antimicrobial activity against various bacterial and fungal strains, demonstrating significant antimicrobial potency (Desai et al., 2013).
• Arısoy et al. (2014) synthesized a series of benzoxazoles and evaluated their antimicrobial activities. These compounds exhibited a broad spectrum of antimicrobial activity, with potential for further research in this area (Arısoy et al., 2014).

Photophysical Properties

• Guzow et al. (2013) conducted experimental and theoretical studies on the solvatochromic probes derived from benzoxazol-5-ylalanine derivatives. They synthesized new derivatives and studied their photophysical properties in different solvents, contributing to the understanding of fluorescence behavior in these compounds (Guzow et al., 2013).

Heterocyclic Synthesis

• Meiresonne et al. (2015) explored the synthesis of fluorinated benzoxazines and benzoxazepin-5-ones, using enamides as precursors. This study contributed to the knowledge of heterocyclic synthesis and the unique reactivity due to fluorine atoms (Meiresonne et al., 2015).

Application in Sensing Technologies

• Tanaka et al. (2001) prepared benzoxazole derivatives suitable for sensing magnesium and zinc cations, highlighting their sensitivity to pH changes and potential applications in fluorescent probe sensing (Tanaka et al., 2001).